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Compound of Interest

5-(Bromomethyl)thiophene-2-
Compound Name:
carbonitrile

Cat. No.: B144116

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential applications of 5-(Bromomethyl)thiophene-2-carbonitrile, a key intermediate
for researchers and professionals in drug development and medicinal chemistry.

Chemical Properties and Data

5-(Bromomethyl)thiophene-2-carbonitrile is a substituted thiophene derivative that serves as
a versatile building block in organic synthesis. Its key properties are summarized in the table
below.
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Property Value Reference
Molecular Formula CeHaBINS [1112]
Molecular Weight 202.07 g/mol [11[2][3]
CAS Number 134135-41-4 [1]12114]
Appearance Yellow oil or solid [11[4115]
] Commonly available as 95%,
Purity [1112]1[5]
98%

N Store in freezer (-20°C),
Storage Conditions ) [1]
sealed, dry, and in the dark

5-(bromomethyl)-2-
IUPAC Name ) o [1]
thiophenecarbonitrile

Experimental Protocols

The following section details a common experimental protocol for the synthesis of 5-
(Bromomethyl)thiophene-2-carbonitrile.

Synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile via Radical Bromination
This protocol describes the synthesis starting from 5-methylthiophene-2-carbonitrile.
Materials:

e 5-methylthiophene-2-carbonitrile

¢ N-bromosuccinimide (NBS)

e Benzoyl peroxide (BPO)

e Carbon tetrachloride (CCla)

e Dichloromethane (CH2Cl2)

e Saturated sodium bicarbonate solution (NaHCO3)
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e Magnesium sulfate (MgSOa)
o Ethyl acetate

e Hexane

Procedure:

 In a round-bottom flask, a solution of 5-methylthiophene-2-carbonitrile (e.g., 9.9 g, 80.5
mmol) in carbon tetrachloride (200 mL) is prepared.[3][4]

 To this solution, N-bromosuccinimide (1.05 equivalents, e.g., 15 g, 84.3 mmol) and a
catalytic amount of benzoyl peroxide (e.g., 0.23 g, 0.95 mmol) are added.[3][4]

e The reaction mixture is heated to reflux and maintained for approximately 6 hours.[3][4]
» Upon completion, the reaction mixture is cooled, resulting in a suspension.

e The suspension is filtered to remove the succinimide byproduct.

o The filtrate is then diluted with dichloromethane (400 mL).[4]

e The organic solution is washed with a saturated sodium bicarbonate solution to neutralize
any remaining acid.[4]

e The organic layer is dried over anhydrous magnesium sulfate.[4]
e The solvent is removed under reduced pressure (in vacuo) to yield the crude product.[3][4]

e The crude product is purified by column chromatography on silica gel, using a mixture of
ethyl acetate and hexane (e.g., 1:4 ratio) as the eluent.[3][4]

o The final product, 5-(Bromomethyl)thiophene-2-carbonitrile, is obtained as a yellow oil.[4]
Characterization:

e The structure of the product can be confirmed by *H NMR spectroscopy. Expected peaks are
approximately 6 7.50 (d, 1H), 7.13 (d, 1H), and 4.68 (s, 2H) in CDCls.[4]
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e Mass spectrometry can be used to confirm the molecular weight, with an expected molecular
ion peak around 203 [M+H]*.[4]

Diagrams and Workflows

The following diagrams illustrate the synthesis workflow and the role of 5-
(Bromomethyl)thiophene-2-carbonitrile as a synthetic intermediate.
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Caption: Synthesis workflow for 5-(Bromomethyl)thiophene-2-carbonitrile.

Thiophene derivatives are recognized for their wide range of pharmacological activities, making
them valuable scaffolds in drug discovery.[6][7][8] 5-(Bromomethyl)thiophene-2-carbonitrile

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b144116?utm_src=pdf-body-img
https://www.benchchem.com/product/b144116?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-intermediate-compound-2-bromo-5bromomethylthiophene-2-and_fig3_272358633
https://www.researchgate.net/figure/Synthesis-of-2-Bromomethyl-5-3-5-dimethylphenylthiophene_fig18_329778415
https://pmc.ncbi.nlm.nih.gov/articles/PMC11588141/
https://www.benchchem.com/product/b144116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

is a key intermediate that allows for the introduction of the thiophene-2-carbonitrile moiety into

larger, more complex molecules. The bromomethyl group is a reactive handle that can

participate in various coupling reactions to build diverse molecular architectures.
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Caption: Role as a key intermediate in the synthesis of bioactive molecules.

Safety Information

5-(Bromomethyl)thiophene-2-carbonitrile is a hazardous substance and should be handled

with appropriate safety precautions in a well-ventilated chemical fume hood.

» Signal Word: Danger[1]

e Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes severe

skin burns and eye damage.[1][9]

e Precautionary Measures: Wear protective gloves, clothing, eye, and face protection. Do not

breathe dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. In case of

contact with eyes, rinse cautiously with water for several minutes.[9]
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Always consult the Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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